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Compound of Interest

Compound Name: Ifetroban Sodium

Cat. No.: B1260816

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the safe and compliant disposal of Ifetroban
Sodium, a potent and selective thromboxane A2 (TxA2) / prostaglandin H2 (PGH2) receptor
antagonist used in research.[1][2][3] Adherence to these procedures is vital to minimize
environmental impact and ensure a safe laboratory environment.

Regulatory Framework for Pharmaceutical Waste

In the United States, the disposal of pharmaceutical waste is governed by several regulatory
bodies, primarily the Environmental Protection Agency (EPA) and the Drug Enforcement
Administration (DEA). The primary legislation is the Resource Conservation and Recovery Act
(RCRA), which provides a framework for the management of hazardous and non-hazardous
solid waste.[4][5] Many states have their own, often more stringent, regulations that must also
be followed.

A key aspect of these regulations is the prohibition of disposing of hazardous pharmaceutical
waste down the drain. Improper disposal, such as flushing, can lead to the contamination of
water supplies and harm to wildlife.

Step-by-Step Disposal Procedure for Ifetroban
Sodium
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The following procedure is a general guideline based on safety data sheet recommendations
and standard laboratory practices. It is imperative to consult your institution's specific waste
management protocols and local regulations.

o Hazard Assessment: Before handling, review the Safety Data Sheet (SDS) for Ifetroban
Sodium. This compound is harmful if swallowed, causes skin irritation, and can cause
serious eye irritation and respiratory irritation.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, gloves, and a lab coat, to prevent skin and eye contact.

o Containment of Spills: In case of a spill, prevent further leakage if it is safe to do so. For
liquid spills, absorb the material with an inert, finely-powdered liquid-binding material such as
diatomite or universal binders. For solid spills, sweep up the material and place it into a
suitable, closed container for disposal. Avoid generating dust.

o Waste Collection:

o Collect waste Ifetroban Sodium and any contaminated materials (e.g., absorbent pads,
contaminated PPE) in a designated, properly labeled, and tightly closed hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management plan.

» Disposal Pathway:

o Products covered by this type of MSDS, in their original form, when disposed of as waste,
are generally considered non-hazardous waste according to Federal RCRA regulations
(40 CFR 261). However, it is crucial to verify this with your local and state regulations.

o Disposal should be carried out by a licensed waste disposal company. The most common
method for treating pharmaceutical waste is incineration at a permitted facility.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials, until it is collected for disposal.
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Chemical and Physical Properties of Ifetroban
Sodium

A summary of the key quantitative data for Ifetroban Sodium is provided in the table below for
easy reference.

Property Value

Molecular Formula C25H31N2NaO5
Molecular Weight 462.5 g/mol

CAS Number 156715-37-6
Appearance Solid

Short term (days to weeks) at 0 - 4 °C; Long
Storage Temperature
term (months to years) at -20 °C

Logical Workflow for Ifetroban Sodium Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ifetroban Sodium in a laboratory setting.
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Start: Ifetroban Sodium Waste Generated

[ Consult Safety Data Sheet (SDS) and Institutional Protocols j

'

[Wear Appropriate Personal Protective Equipment (PPE)j

Is there a spill?

End: Waste properly disposed via incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Ifetroban Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1260816?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-ifetroban-sodium.html?datasheet=datasheet
https://www.medkoo.com/products/45928
https://www.medchemexpress.com/ifetroban-sodium.html
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1260816#ifetroban-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1260816#ifetroban-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1260816#ifetroban-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1260816#ifetroban-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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